8-butyl-3-cinnamyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 887463-75-4
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.475
• IUPAC Name: 6-butyl-4,7-dimethyl-2-[(E)-3-phenylprop-2-enyl]purino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C22H25N5O2/c1-4-5-13-25-16(2)15-27-18-19(23-21(25)27)24(3)22(29)26(20(18)28)14-9-12-17-10-7-6-8-11-17/h6-12,15H,4-5,13-14H2,1-3H3/b12-9+
• Standard InChI Key: MYNUFEUZJOZJFU-FMIVXFBMSA-N
• SMILES: CCCCN1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC=CC4=CC=CC=C4)C

Introduction

Synthesis and Preparation

The synthesis of imidazopurine compounds generally involves multi-step reactions starting from readily available precursors. A common method includes the cyclization of amido-nitriles in the presence of a nickel catalyst to form the imidazole ring. Industrial production may utilize high-throughput synthesis techniques and advanced purification methods like chromatography and crystallization to ensure high purity.

Chemical Reactions

Imidazopurine compounds can undergo various chemical reactions:

• Oxidation: Using reagents like potassium permanganate or hydrogen peroxide.

• Reduction: Using agents such as lithium aluminum hydride.

• Substitution: Participating in nucleophilic substitution reactions, particularly at the imidazole ring.

Research Applications

Imidazopurine compounds are studied for their potential in:

• Chemistry: As building blocks for more complex molecules.

• Biology: Investigated as enzyme inhibitors or receptor modulators.

• Medicine: Examined for anticancer, antiviral, and anti-inflammatory properties.

Data Table for Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
8-(sec-butyl)-3-cinnamyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	C22H25N5O2	391.5	919009-47-5
8-butyl-3-cinnamyl-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	Not specified	Not specified	887463-75-4
8-butyl-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione	C18H19N5O2	337.4	85592-05-8